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Compound Name: Germanium-73
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic

mass of Germanium-73 (⁷³Ge), an essential isotope for various scientific applications. This

document details the quantitative data for all stable germanium isotopes, outlines the

experimental methodologies for their determination, and presents a visual representation of the

isotopic landscape of germanium.

Quantitative Isotopic Data of Germanium
The following table summarizes the key properties of the stable isotopes of Germanium,

allowing for a direct comparison of their natural abundance and precise isotopic masses.

Isotope
Natural Abundance
(%)

Isotopic Mass (Da) Nuclear Spin (I)

⁷⁰Ge 20.52 69.924249 0+

⁷²Ge 27.45 71.9220758 0+

⁷³Ge 7.76[1][2][3][4] 72.9234589[1][2] 9/2+

⁷⁴Ge 36.52 73.92117776 0+

⁷⁶Ge 7.75 75.9214027 0+
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Germanium-73 is a stable isotope of germanium with a natural abundance of approximately

7.76% and a relative atomic mass of 72.9234589 Da.[1][2] It is the only stable isotope of

germanium with a non-zero nuclear spin (9/2), making it NMR-active and a valuable tool in

materials science and chemical research for studying the local atomic environment of

germanium in various compounds.[5]

Experimental Determination of Isotopic Abundance
and Mass
The precise determination of the natural abundance and isotopic mass of elements like

germanium is primarily accomplished through advanced mass spectrometry techniques. These

methods are capable of separating ions based on their mass-to-charge ratio, providing highly

accurate measurements of isotopic distributions.

Key Experimental Protocols:
1. Multicollector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS is a powerful technique for high-precision isotope ratio analysis.[2][4][6] It

combines a high-temperature argon plasma source, which efficiently ionizes the sample, with a

magnetic sector mass analyzer equipped with multiple detectors to simultaneously measure

different isotope beams.[2][4]

Sample Preparation: Geological or purified material samples containing germanium are first

dissolved, often using a mixture of strong acids like hydrofluoric and nitric acid.[7] The

germanium is then chemically separated from the sample matrix to avoid isobaric

interferences (interferences from other elements' isotopes with the same mass).[7]

Ionization: The purified germanium sample, in a liquid form, is introduced into the inductively

coupled plasma. The high temperature of the plasma (around 6,000-10,000 K) ensures

efficient ionization of the germanium atoms.

Mass Analysis: The resulting ion beam is accelerated and directed into a magnetic sector,

where the magnetic field separates the ions based on their mass-to-charge ratio.

Detection: Multiple collectors simultaneously measure the ion currents of the different

germanium isotopes. This simultaneous detection significantly improves the precision of the
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isotope ratio measurements compared to single-collector methods.

Data Correction: To achieve high accuracy, the raw data is corrected for instrumental mass

bias, a phenomenon where the instrument's response is slightly different for different

isotopes. This is often done using a standard-sample bracketing technique or by employing a

double-spike method.[7]

2. Thermal Ionization Mass Spectrometry (TIMS)

TIMS is another highly sensitive and precise method for isotope ratio measurements.[1][3][8]

This technique involves the thermal ionization of a purified sample loaded onto a metal

filament.

Sample Preparation: Similar to MC-ICP-MS, the sample undergoes a rigorous chemical

purification process to isolate the germanium.

Ionization: The purified germanium sample is loaded onto a thin metal filament (e.g., rhenium

or tantalum). The filament is then heated to a high temperature, causing the germanium

atoms to ionize.[1][8]

Mass Analysis and Detection: The generated ions are accelerated and separated by a

magnetic sector according to their mass-to-charge ratio. The separated ion beams are then

measured by a detector system.[1][8]

A specific method for germanium isotope analysis by mass spectrometry involves using a boat-

filament ion source and adding a silica-gel mixture to germanium dioxide to enhance the ion

beam.[9] The measured isotopic ratios are then corrected for mass fractionation and electron

multiplier discrimination to yield accurate abundance values.[9]

Visualization of Germanium Isotopes
The following diagram illustrates the relationship between the parent element Germanium and

its stable isotopes.
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Caption: Stable isotopes of Germanium and their natural abundances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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